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Compound of Interest

Compound Name: Diethyl(hexyl)methylsilane

Cat. No.: B15465447 Get Quote

Essential Safety and Handling Guide for
Diethyl(hexyl)methylsilane
Disclaimer: A specific Safety Data Sheet (SDS) for Diethyl(hexyl)methylsilane was not

publicly available at the time of this writing. The following guidance is based on the safety data

for the closely related compound, Diethylmethylsilane. Researchers, scientists, and drug

development professionals should treat this information as a guideline and are strongly

encouraged to obtain a substance-specific SDS from their chemical supplier and perform a

thorough risk assessment before handling Diethyl(hexyl)methylsilane.

This guide provides essential, immediate safety and logistical information for handling

Diethyl(hexyl)methylsilane in a laboratory setting. It includes operational procedures,

personal protective equipment recommendations, and disposal plans to ensure the safe

management of this chemical.

I. Physicochemical and Hazard Data
The following table summarizes the known properties of Diethylmethylsilane. These values

should be considered indicative for Diethyl(hexyl)methylsilane but may differ.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15465447?utm_src=pdf-interest
https://www.benchchem.com/product/b15465447?utm_src=pdf-body
https://www.benchchem.com/product/b15465447?utm_src=pdf-body
https://www.benchchem.com/product/b15465447?utm_src=pdf-body
https://www.benchchem.com/product/b15465447?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15465447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Chemical Formula C5H14Si

Physical State Liquid

Appearance Colorless

Odor Mild

Boiling Point 56 °C / 132.8 °F

Flash Point -20 °C / -4 °F

Autoignition Temperature No data available

Flammability Limits LEL: 1.1 vol %

Specific Gravity 0.684 g/cm³

Solubility Immiscible in water

II. Personal Protective Equipment (PPE)
Proper selection and use of PPE are critical to minimizing exposure risks. The following PPE is

recommended for handling Diethyl(hexyl)methylsilane.

Hand Protection: Wear neoprene or nitrile rubber gloves.[1] Inspect gloves for any signs of

degradation or puncture before use.

Eye and Face Protection: Chemical safety goggles are mandatory.[1] In situations with a

higher risk of splashing, a face shield should be worn in addition to goggles.[1] Contact

lenses should not be worn when handling this chemical.[1]

Skin and Body Protection: A flame-resistant lab coat should be worn over clothing made of

natural fibers (e.g., cotton). All skin must be covered. Wear closed-toe shoes.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood. If there is a risk of inhalation, a NIOSH-certified organic vapor

respirator with a black cartridge is recommended.[1]
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III. Operational Plan: Handling and Storage
Adherence to a strict operational plan is essential for the safe handling and storage of

Diethyl(hexyl)methylsilane.

A. Engineering Controls

Work in a well-ventilated laboratory, with operations conducted inside a certified chemical

fume hood.

An emergency eyewash station and safety shower must be readily accessible in the

immediate work area.[1]

Use explosion-proof electrical equipment and grounding procedures to prevent static

discharge.[1]

B. Safe Handling Procedures

Preparation:

Ensure all necessary PPE is available and in good condition.

Clear the work area of any unnecessary equipment or materials.

Have spill cleanup materials readily available.

Handling:

Ground and bond containers and receiving equipment during transfer to prevent static

electricity.[1]

Use only non-sparking tools.[1]

Avoid all contact with skin and eyes, and do not breathe vapors or mists.[1]

Storage:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b15465447?utm_src=pdf-body
http://www.gelest.com/wp-content/uploads/SID3410.0_DIETHYLMETHYLSILANE_GHS-US_English-US.pdf
http://www.gelest.com/wp-content/uploads/SID3410.0_DIETHYLMETHYLSILANE_GHS-US_English-US.pdf
http://www.gelest.com/wp-content/uploads/SID3410.0_DIETHYLMETHYLSILANE_GHS-US_English-US.pdf
http://www.gelest.com/wp-content/uploads/SID3410.0_DIETHYLMETHYLSILANE_GHS-US_English-US.pdf
http://www.gelest.com/wp-content/uploads/SID3410.0_DIETHYLMETHYLSILANE_GHS-US_English-US.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15465447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store in a tightly closed container in a cool, dry, and well-ventilated area, away from heat,

sparks, and open flames.[1][2]

Incompatible with alkalis, metal salts, oxidizing agents, and precious metals.[1]

C. Spill Management

In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand).

Collect the absorbed material using non-sparking tools and place it in a sealed container for

disposal.

For large spills, evacuate the area and contact emergency services.

D. Waste Disposal

Dispose of all waste, including empty containers, in accordance with local, state, and federal

regulations.

Empty containers may retain flammable vapors and should be handled with care.[1]

IV. Experimental Workflow and First Aid
The following diagrams illustrate the standard operating procedure for handling

Diethyl(hexyl)methylsilane and the immediate first aid measures in case of exposure.

Preparation Handling Cleanup & Disposal

Don PPE Prepare Fume Hood Gather Materials Ground Equipment Transfer Chemical Conduct Experiment Quench Reaction Clean Glassware Dispose of Waste
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Operational workflow for handling Diethyl(hexyl)methylsilane.
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Exposure Type

Immediate Action

Follow-up

Inhalation

Move to fresh air.
Seek medical advice.

Skin Contact

Remove contaminated clothing.
Wash skin with soap and water.

Eye Contact

Flush eyes with water for 15 mins.
Remove contact lenses.

Ingestion

Do NOT induce vomiting.
Seek immediate medical attention.

Call Poison Control or Doctor

Click to download full resolution via product page

First aid procedures for Diethyl(hexyl)methylsilane exposure.

V. First Aid Measures
Immediate first aid is crucial in the event of an exposure.

Inhalation: Remove the individual to fresh air and keep them at rest in a position comfortable

for breathing. If they feel unwell, seek medical advice.[1]

Skin Contact: Immediately remove all contaminated clothing.[1] Wash the affected area with

plenty of soap and water.[1] Get medical advice if skin irritation persists.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids.[1] Remove contact lenses if present and easy to do.

[1] Continue rinsing and seek medical attention.[1]

Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious person.

Seek immediate medical advice.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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